3-Aminocyclobutanol hydrochloride

• IUPAC Name: 3-aminocyclobutan-1-ol;hydrochloride
• InChI: InChI=1S/C4H9NO.ClH/c5-3-1-4(6)2-3;/h3-4,6H,1-2,5H2;1H
• InChI Key: XUMSHCRPQCZRGX-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1O)N.Cl
• Molecular Formula: C4H10ClNO
• Molecular Weight: 123.58 g/mol
• CAS RN: 1219019-22-3, 1205037-95-1, 1036260-25-9

Description

Synthesis Analysis

The synthesis of cyclobutanol derivatives, including 3-aminocyclobutanol hydrochloride, often involves innovative strategies to construct the cyclobutane core, a challenging task due to the ring strain associated with four-membered rings. Techniques such as photochemical routes and stereoselective synthesis are employed. For instance, derivatives of 2-aminocyclobutane-1-carboxylic acid have been prepared through enantiodivergent synthetic sequences, highlighting the importance of stereocontrol in obtaining the desired cyclobutane derivatives (Izquierdo et al., 2005; Chang et al., 2018).

Molecular Structure Analysis

The molecular structure of 3-aminocyclobutanol hydrochloride and related compounds has been extensively studied, revealing the significance of the cyclobutane ring as a structure-promoting unit. NMR structural studies and DFT theoretical calculations have shown that strong intramolecular hydrogen bonds can form, giving rise to rigid molecular structures that are valuable in the design of biologically active molecules (Izquierdo et al., 2005).

Chemical Reactions and Properties

3-Aminocyclobutanol hydrochloride can undergo various chemical reactions, leveraging its aminocyclobutanol group for further functionalization. The compound's reactivity has been exploited in the synthesis of complex molecules, where cyclobutanol derivatives serve as key intermediates or building blocks. For example, the synthesis of protected α-aminocyclobutanone as a modular transition state synthon highlights the versatility of cyclobutanol derivatives in medicinal chemistry (Mohammad et al., 2020).

Scientific Research Applications

• Synthesis of Inhibitors for Hydrolase Enzymes : A study describes the synthesis of the hydrochloride salt of α-aminocyclobutanone protected as its dimethyl acetal, which is a modular synthon for accessing cyclobutanone-containing lead inhibitors of hydrolase enzymes, including serine proteases and metalloproteases (Mohammad et al., 2020).

• Preparation of Aminocyclobutanols : Another research details a method for preparing cis or trans-1,3-disubstituted aminocyclobutanols, which are valuable intermediates in medicinal chemistry (Calad et al., 2011).

• Development of Novel Heterocyclic Compounds : Research has been conducted on the preparation of novel heterocyclic compounds using a combination of 3-oxobutanoates and 3-formylchromones, showcasing the versatility of these compounds in synthetic chemistry (Rajkumar et al., 2015).

• Optical Resolution in Chemical Synthesis : A study focuses on the optical resolution of (2RS,3SR)-2-Amino-3-chlorobutanoic acid hydrochloride, demonstrating its potential in producing optically pure compounds, which is crucial in the synthesis of certain pharmaceuticals (Shiraiwa et al., 1997).

• Synthesis of VLA-4 Antagonists : A paper describes the synthesis of functionalized 3-aminocyclobut-2-en-1-ones, which are potent antagonists of VLA-4, a protein involved in immune responses (Brand et al., 2003).

• Application in Tumor Imaging : Research has been done on a non-natural amino acid, anti-1-amino-3-[18F]fluorocyclobutyl-1-carboxylic acid (FACBC), for tumor imaging in positron emission tomography (PET), showing the relevance of aminocyclobutanol derivatives in medical imaging (McConathy et al., 2003).

Safety And Hazards

The safety information available indicates that 3-Aminocyclobutanol hydrochloride may be harmful if swallowed. It is classified under Acute Tox. 4 Oral hazard classification. The safety precautions suggest avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition.